Cas no 2138179-87-8 (Benzenemethanesulfonyl fluoride, 2,6-difluoro-)

• Product Name: Benzenemethanesulfonyl fluoride, 2,6-difluoro-
• CAS No: 2138179-87-8
• MF: C₇H₅F₃O₂S
• MW: 210.173611402512
• CID: 6378459
• PubChem ID: 134159129
• Update Time: 2025-10-28

Benzenemethanesulfonyl fluoride, 2,6-difluoro- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanesulfonyl fluoride, 2,6-difluoro-
• (2,6-Difluorophenyl)methanesulfonyl fluoride
• 2138179-87-8
• EN300-727456

• Inchi： 1S/C7H5F3O2S/c8-6-2-1-3-7(9)5(6)4-13(10,11)12/h1-3H,4H2
• InChI Key： KJTHTMCGSWEFQU-UHFFFAOYSA-N
• SMILES： C1(CS(F)(=O)=O)=C(F)C=CC=C1F

Computed Properties

• Exact Mass: 209.99623506g/mol
• Monoisotopic Mass: 209.99623506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 42.5Ų

Additional information on Benzenemethanesulfonyl fluoride, 2,6-difluoro-

Benzenemethanesulfonyl fluoride, 2,6-difluoro- (CAS No. 2138179-87-8): A Comprehensive Overview in Modern Chemical Research

Benzenemethanesulfonyl fluoride, 2,6-difluoro-, identified by its CAS number 2138179-87-8, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of sulfonyl fluorides, which are widely recognized for their versatile reactivity and utility in synthetic chemistry. The presence of two fluorine atoms at the 2 and 6 positions on the benzene ring enhances its electronic properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The< strong>2,6-difluoro substitution pattern imparts unique characteristics to this compound, including increased stability and reactivity compared to its unsubstituted counterparts. These properties make it particularly useful in the development of novel pharmaceutical agents, where precise molecular modifications are often required to achieve desired biological activities. The< strong>benzenemethanesulfonyl fluoride moiety is known for its ability to participate in nucleophilic substitution reactions, which are fundamental to many synthetic pathways in drug discovery.

In recent years, there has been a surge in research focused on fluorinated aromatic compounds due to their potential advantages in medicinal chemistry. The fluorine atom can influence the metabolic stability, lipophilicity, and binding affinity of drug candidates, making fluorinated derivatives highly sought after in the pharmaceutical industry. Specifically, compounds like< strong>Benzenemethanesulfonyl fluoride, 2,6-difluoro- have been explored for their role in constructing complex molecular frameworks that exhibit enhanced pharmacological properties.

One of the most compelling applications of< strong>Benzenemethanesulfonyl fluoride, 2,6-difluoro- is in the synthesis of protease inhibitors. Proteases are enzymes that play crucial roles in various biological processes, and their inhibition is a key strategy in treating diseases such as cancer and infectious disorders. The< strong>benzenemethanesulfonyl fluoride group serves as an excellent leaving group in peptide coupling reactions, facilitating the formation of peptide bonds that are essential for creating potent inhibitors. Recent studies have demonstrated that derivatives of this compound can be incorporated into designed peptidomimetics, which mimic natural peptide sequences while offering improved pharmacokinetic profiles.

The incorporation of< strong>2,6-difluoro substituents into< strong>Benzenemethanesulfonyl fluoride also enhances its suitability for use in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many biologically active compounds. The electron-withdrawing nature of the sulfonyl group and the electron-donating effect of the fluorine atoms synergistically influence the reactivity of the aromatic ring, making it an ideal substrate for these transformations.

In addition to its synthetic utility, there is growing interest in exploring the< strong>Benzenemethanesulfonyl fluoride, 2,6-difluoro--derived compounds for their potential therapeutic applications. For instance, researchers have investigated its derivatives as modulators of kinase activity. Kinases are enzymes involved in cell signaling pathways and their dysregulation is associated with numerous diseases. By designing molecules that specifically interact with kinase active sites using< strong>Benzenemethanesulfonyl fluoride-based scaffolds, scientists aim to develop novel therapeutics with improved selectivity and efficacy.

The< strong>CAS No. 2138179-87-8 designation ensures that researchers can reliably obtain this compound for their studies without ambiguity regarding its identity or purity. This standardized identification system is crucial for maintaining consistency across different laboratories and publications. Moreover, the increasing availability of high-quality synthetic methodologies has made it more feasible to explore complex derivatives of< strong>Benzenemethanesulfonyl fluoride, thereby expanding its potential applications.

The role of computational chemistry has also become increasingly important in understanding the behavior of< strong>Benzenemethanesulfonyl fluoride. Advanced computational techniques allow researchers to predict reaction outcomes and optimize synthetic routes before conducting experimental work. This approach not only saves time but also reduces waste by minimizing trial-and-error experimentation. For instance, density functional theory (DFT) calculations have been used to study the electronic structure and reactivity of various sulfonyl fluoride derivatives.

In conclusion,< strong>Benzenemethanesulfonyl fluoride, specifically the< strong>2,6-difluoro--substituted derivative identified by CAS No.< strong>2138179-87-8, represents a valuable tool in modern chemical research. Its unique structural features make it an excellent intermediate for synthesizing complex molecules with potential pharmaceutical applications. As research continues to uncover new methodologies and applications for this compound and its derivatives، it is likely to remain a cornerstone of innovation in medicinal chemistry and related fields.